3-(2-(4-(4-nitrophenyl)piperazin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[2-[4-(4-nitrophenyl)piperazin-1-yl]-2-oxoethyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H17N5O5S/c24-15(11-22-17(25)16-14(5-10-29-16)19-18(22)26)21-8-6-20(7-9-21)12-1-3-13(4-2-12)23(27)28/h1-5,10H,6-9,11H2,(H,19,26)
• InChI Key: AUQYFKQQFYHISF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)CN3C(=O)C4=C(C=CS4)NC3=O
• Molecular Formula: C18H17N5O5S
• Molecular Weight: 415.4 g/mol
• CAS No.: 852454-46-7

Description

3-(2-(4-(4-nitrophenyl)piperazin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H17N5O5S and its molecular weight is 415.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alpha-Adrenoceptor Binding

Compounds similar to 3-(2-(4-(4-nitrophenyl)piperazin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione have shown affinity and selectivity for alpha1D-adrenoceptor subtypes. These compounds, specifically derivatives of 5H-pyrimido[5,4-b]indole-(1H,3H)2,4-dione, were tested against cloned α1A, α1B, and α1D adrenergic receptors, revealing potential for therapeutic applications targeting these receptors (Romeo, Russo, & Blasi, 2001).

Antihypertensive Effects

Thienopyrimidine derivatives, closely related to the compound , have been synthesized and evaluated for their antihypertensive properties. These compounds have shown significant antihypertensive effects in spontaneously hypertensive rats, suggesting potential application in managing hypertension (Russell et al., 1988).

Antimicrobial Activity

Derivatives of this compound have demonstrated significant antimicrobial activity against various microorganism strains. The synthesized compounds exhibited high antimicrobial activity, indicating potential for use in treating microbial infections (Yurttaş et al., 2016).

Anticancer Activity

A range of thieno[3,2-d]pyrimidine derivatives containing a piperazine unit, structurally related to the compound , have been synthesized and evaluated for anticancer activity. These compounds showed promising results in inhibiting the growth of various cancer cell lines, indicating their potential as anticancer agents (Min, 2012).

Inhibitors for Protoporphyrinogen IX Oxidase

Thieno[2,3-d]pyrimidine-2,4-dione-based compounds have been investigated as inhibitors for protoporphyrinogen IX oxidase, an essential target for herbicide discovery. These compounds demonstrated excellent weed control and a high degree of safety on certain crops, suggesting potential applications in agriculture (Wang et al., 2021).

Mechanism of Action

Target of Action

Similar compounds with a thieno[3,2-d]pyrimidine core have been reported to inhibitPhosphatidylinositol-3-kinase (PI3K) , a key enzyme involved in cell growth, proliferation, differentiation, motility, survival and intracellular trafficking. Other compounds with a piperazine moiety have been reported to inhibit acetylcholinesterase (AChE) , an enzyme involved in the termination of impulse transmission at cholinergic synapses.

Mode of Action

Based on the targets of similar compounds, it can be hypothesized that this compound may bind to the active sites of pi3k or ache, inhibiting their activity . This inhibition could lead to changes in the downstream signaling pathways regulated by these enzymes.

Biochemical Pathways

The inhibition of PI3K can affect the PI3K/Akt signaling pathway , which plays a crucial role in the regulation of cell survival and growth . On the other hand, inhibition of AChE can increase the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic transmission .

Result of Action

The inhibition of PI3K could potentially lead to decreased cell proliferation and survival, which could be beneficial in the treatment of diseases characterized by uncontrolled cell growth, such as cancer . The inhibition of AChE could enhance cholinergic transmission, which could be beneficial in the treatment of diseases characterized by decreased cholinergic activity, such as Alzheimer’s disease .